Cas no 547-81-9 (16-Epiestriol)

16-Epiestriol structure

Product Name:16-Epiestriol

CAS No:547-81-9

Molecular Formula:C₁₈H₂₄O₃

Molecular Weight:288.38136

CID:367993

PubChem ID:68929

16-Epiestriol Properties

Names and Identifiers

- Estra-1,3,5(10)-triene-3,16,17-triol,(16b,17b)-
- 16-Epiestriol
- EPIESTRIOL, 16-(RG)
- Estriol (3,16.β.,17.β.)
- 16b,17b-Estriol
- 16beta-hydroxyestradiol
- 16-Epiestratriol
- 16-epioestriol
- 16-EPISTRIOL
- Actriol
- Epiestriol
- EPIESTRIOL,16
- Epioestriol
- Estra-1,3,5(10)-triene-3,16beta,17beta-triol (16-epi-Estriol)
- Estra-1,3,5(10)-triene-3,16beta,17beta-triol
- Epiestriolo
- Epiestriolo [DCIT]
- 16beta,17beta-Estriol
- Estriol Impurity F
- 16beta-Hydroxy-17beta-estradiol
- Estra-1,3,5(10)-triene-3,16b,17b-triol
- HY-130046
- NS00080643
- Epiestriol [INN]
- (16beta,17beta)-estra-1(10),2,4-triene-3,16,17-triol
- 16beta-Hydroxyestradiol
- LMST02010006
- UNII-8XZ32LI44K
- Estra-1,3.5(10)-triene-3,16beta,17beta-triol
- 16-EPIESTRIOL [MI]
- SCHEMBL221084
- Estra-1,3,5(10)-triene-3,16?,17?-triol (16-epi-Estriol)
- 3,17.beta.-Estriol
- 3,16beta,17beta-Trihydroxy-1,3,5(10)-estratriene
- (8R,9S,13S,14S,16S,17R)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol
- 547-81-9
- NSC-26646
- 8XZ32LI44K
- BDBM50088511
- CS-0104450
- NSC 26646
- estra-1,3,5(10)-triene-3,16beta,17-triol
- Estra-1,3,5(10)-triene-3,16.beta.,17.beta.-triol
- NSC26646
- Estra-1,5(10)-triene-3,16,17-triol, (16.beta.,17.beta.)-
- MFCD00067609
- 1,3,5(10)-Estratriene-3,16beta,17beta-triol
- Estra-1,3,5(10)-triene-3,16,17-triol, (16beta,17beta)-
- EINECS 208-937-9
- NSC-758892
- 16b-hydroxyestradiol
- CHEMBL1908074
- DTXSID10894790
- PROQIPRRNZUXQM-ZMSHIADSSA-N
- Epiestriolum [INN-Latin]
- 16.beta.,17.beta.-Estriol
- NSC 758892
- Q24897913
- Epioestriolum
- 16.beta.-Hydroxyestradiol
- Estriol (3,17.beta.)
- Estra-1,3,5(10)-triene-3,16b,17-triol
- 16-epi-Estriol
- Estra-1,5(10)-triene-3,16.beta.,17.beta.-triol
- (8R,9S,13S,14S,16S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
- Epiestriol [INN:BAN]
- AKOS015916265
- CHEBI:87620
- estra-1(10),2,4-triene-3,16beta,17beta-triol
- Epiestriolum
- 16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)
- +Expand
- InChIKey： PROQIPRRNZUXQM-ZMSHIADSSA-N
- Inchi： InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17+,18+/m1/s1
- SMILES： C[C@@]12CC[C@@H]3C4=CC=C(C=C4CC[C@H]3[C@@H]2C[C@@H]([C@@H]1O)O)O

Computed Properties

Exact Mass: 288.172545g/mol
Surface Charge: 0
XLogP3: 2.5
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 288.172545g/mol
Monoisotopic Mass: 288.172545g/mol
Topological Polar Surface Area: 60.7Å²
Heavy Atom Count: 21
Complexity: 411
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.58000
PSA: 60.69000
Refractive Index: 1.5000 (estimate)
Boiling Point: 370.61°C (rough estimate)
Melting Point: 289-2910C
Flash Point: 220.8°C
Density: 1.1285 (rough estimate)

16-Epiestriol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D8E7-10mg	16-EPIESTRIOL	547-81-9	≥90%	10mg	$105.00	2024-04-29
A2B Chem LLC	AG16607-10mg	16-EPIESTRIOL	547-81-9	≥90%	10mg	$56.00	2024-04-19
Aaron	AR00D8MJ-1mg	16-EPIESTRIOL	547-81-9	90%	1mg	$29.00
Chemenu	CM202481-1g	Epiestriol	547-81-9	95%+	1g	$***	2023-05-30
ChromaDex Standards	ASB-00005140-010-10mg	EPIESTRIOL, 16	547-81-9	%	10mg	$120.00
eNovation Chemicals LLC	Y1250460-5mg	16-EPIESTRIOL	547-81-9	97%	5mg	$140	2024-06-06
TRC	E586500-2.5mg	16-Epiestriol	547-81-9		2.5mg	$ 57.00	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1683-1 mg	Actriol	547-81-9	95.35%	1mg	￥472.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-208867-100 mg	16-Epiestriol,	547-81-9		100MG	￥2,113.00	2023-07-11

16-Epiestriol Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:547-81-9)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:547-81-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:547-81-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

16-Epiestriol Related Literature

1. Novel and efficient synthesis of estriol and its 16-glucuronide via 2,4,16α-tribromoestrone

Mitsuteru Numazawa,Masao Nagaoka,Masachika Tsuji,Yoshio Osawa J. Chem. Soc. Perkin Trans. 1 1983 121
2. The synthesis of ?strogen monoglucuronides

J. S. Elce,J. G. D. Carpenter,A. E. Kellie J. Chem. Soc. C 1967 542
3. The A-CD analogue of 16β,17α-estriol is a potent and highly selective estrogen receptor β agonist

Claire Sauvée,Anja Sch?fer,Henrik Sundén,Jian-Nong Ma,Anna-Lena Gustavsson,Ethan S. Burstein,Roger Olsson Med. Chem. Commun. 2013 4 1439
4. Index of subjects

Annu. Rep. Prog. Chem. 1955 52 439
5. Biological chemistry

D. F. Elliott,G. S. Marks,A. M. White,C. P. Fawcett,V. H. T. James Annu. Rep. Prog. Chem. 1962 59 384

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